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Compound of Interest

Compound Name: Flexirubin

Cat. No.: B1238530 Get Quote

Essential Safety and Handling Guide for Flexirubin
This guide provides immediate safety, operational, and disposal information for handling

Flexirubin in a laboratory setting. It is designed to offer procedural, step-by-step guidance for

researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for Flexirubin (CAS No. 54363-90-5) was not

located. The following guidance is based on general best practices for handling non-hazardous

or low-toxicity bacterial pigments and related laboratory chemicals. A substance-specific risk

assessment should be conducted before handling Flexirubin.

Product Identification and Properties
Flexirubin is a yellow-orange pigment produced by various bacteria, including species from the

genera Flexibacter, Flavobacterium, Chryseobacterium, and Cytophaga. It is known for its

antioxidant and antimicrobial properties.
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Property Value

CAS Number 54363-90-5

Molecular Formula C₄₃H₅₄O₄

Molecular Weight 634.9 g/mol

Appearance Yellow-orange solid

Solubility

Insoluble in water; Soluble in acetone, dimethyl

sulfoxide (DMSO), and alkaline aqueous

solutions.[1]

Personal Protective Equipment (PPE)
When handling Flexirubin, especially in its powdered form, the following personal protective

equipment is essential to minimize exposure.

PPE Category Recommended Equipment

Hand Protection Nitrile or latex gloves.

Eye Protection
Safety glasses with side shields or safety

goggles.

Respiratory Protection
A dust mask or respirator is recommended when

handling the powder to avoid inhalation.

Body Protection A standard laboratory coat.

Handling and Storage
Engineering Controls:

Work in a well-ventilated area.

The use of a chemical fume hood is recommended when working with larger quantities of

Flexirubin powder or when preparing solutions.

Safe Handling Practices:
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Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.[2]

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place away from direct sunlight.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention if symptoms

persist.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

Spill and Disposal Plan
Spill Cleanup:
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Small Spills (powder): Gently sweep up the material, avoiding dust generation. Place in a

sealed container for disposal.

Small Spills (solution): Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Clean the spill area with a suitable solvent (e.g., acetone) followed by soap and water.

Disposal: As Flexirubin is a bacterial pigment and is not classified as a hazardous material

based on available information, it can likely be disposed of as non-hazardous waste. However,

always follow local and institutional regulations.

Solid Waste: Collect solid Flexirubin waste in a sealed container and dispose of it in the

regular laboratory trash, unless otherwise specified by your institution.

Liquid Waste: For solutions of Flexirubin in solvents like acetone, it is crucial to follow your

institution's guidelines for chemical waste disposal. Non-hazardous aqueous solutions may

be suitable for drain disposal with copious amounts of water, but this should be confirmed

with your environmental health and safety department.[3]

Visual Workflows
Below are diagrams illustrating the standard operating procedures for handling and disposing

of Flexirubin.
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Start

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Mask)

Prepare a clean and ventilated work area

Weigh Flexirubin powder
(minimize dust)

Dissolve in appropriate solvent
(e.g., Acetone, DMSO)
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Caption: Standard workflow for handling Flexirubin in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1238530?utm_src=pdf-body-img
https://www.benchchem.com/product/b1238530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection

Disposal Path

Final Steps

Start Disposal Process

Collect solid Flexirubin waste
in a sealed container
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Caption: General workflow for the disposal of Flexirubin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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